Cas no 2229483-64-9 (2-4-methoxy-3-(trifluoromethyl)phenylpropanal)

• Product Name: 2-4-methoxy-3-(trifluoromethyl)phenylpropanal
• CAS No: 2229483-64-9
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 6304436
• PubChem ID: 165884075
• Update Time: 2025-05-20

2-4-methoxy-3-(trifluoromethyl)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-4-methoxy-3-(trifluoromethyl)phenylpropanal
• 2229483-64-9
• EN300-1964350
• 2-[4-methoxy-3-(trifluoromethyl)phenyl]propanal

• Inchi： 1S/C11H11F3O2/c1-7(6-15)8-3-4-10(16-2)9(5-8)11(12,13)14/h3-7H,1-2H3
• InChI Key： CKDCTIWEUFGHOV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)C(C=O)C)OC)(F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-4-methoxy-3-(trifluoromethyl)phenylpropanal

2-4-Methoxy-3-(Trifluoromethyl)Phenylpropanal: A Comprehensive Overview

The compound with CAS No. 2229483-64-9, commonly referred to as 2-4-methoxy-3-(trifluoromethyl)phenylpropanal, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and fine chemical synthesis. This compound is characterized by its unique structure, which includes a methoxy group at the 2 and 4 positions of the phenyl ring, a trifluoromethyl group at the 3 position, and a propanal moiety. These structural features contribute to its distinctive chemical properties and make it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of 2-4-methoxy-3-(trifluoromethyl)phenylpropanal as a key intermediate in the development of novel drug candidates. For instance, researchers have explored its role in the synthesis of antidepressant agents and anti-inflammatory drugs, where its trifluoromethyl group plays a critical role in enhancing pharmacokinetic properties such as bioavailability and metabolic stability. The methoxy groups, on the other hand, contribute to increased solubility and improved interactions with biological targets.

The synthesis of 2-4-methoxy-3-(trifluoromethyl)phenylpropanal involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by alkylation or acylation steps to introduce the trifluoromethyl and aldehyde groups. Recent advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have significantly improved the efficiency and selectivity of these processes. These innovations have not only reduced production costs but also minimized environmental impact, aligning with current sustainability goals in the chemical industry.

In terms of applications, 2-4-methoxy-3-(trifluoromethyl)phenylpropanal has found utility in both academic research and industrial settings. Its use as an intermediate in pharmaceutical synthesis has been well-documented, particularly in the development of neuroprotective agents and anticancer drugs. Additionally, this compound has shown promise in the fragrance industry, where its unique aromatic profile makes it an ideal candidate for creating complex scent profiles in perfumes and personal care products.

From a structural standpoint, the compound's trifluoromethyl group imparts significant electron-withdrawing effects, which influence its reactivity in various chemical transformations. This property is particularly advantageous in reactions requiring high selectivity, such as enantioselective reductions or oxidations. Furthermore, the presence of multiple functional groups (methoxy and aldehyde) allows for versatile modifications, enabling chemists to tailor the compound's properties for specific applications.

Recent research has also focused on the environmental fate and toxicity of 2-4-methoxy-3-(trifluoromethyl)phenylpropanal. Studies indicate that under aerobic conditions, this compound undergoes rapid biodegradation, reducing its potential for long-term environmental persistence. However, further investigations are required to fully understand its impact on aquatic ecosystems and soil microbiota.

In conclusion, 2-4-methoxy-3-(trifluoromethyl)phenylpropanal (CAS No. 2229483-64-9) stands out as a versatile and valuable compound with wide-ranging applications across multiple industries. Its unique structure, combined with recent advancements in synthetic methodologies and application research, positions it as a key player in modern chemical innovation.